Cas no 7243-13-2 (Carbanilic acid,p-[(p-chlorophenyl)sulfonyl]-, 1-ethyl-1-methyl-2-propynyl ester (7CI,8CI))

• Product Name: Carbanilic acid,p-[(p-chlorophenyl)sulfonyl]-, 1-ethyl-1-methyl-2-propynyl ester (7CI,8CI)
• CAS No: 7243-13-2
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 577916
• PubChem ID: 5260619
• Update Time: 2025-04-19

Carbanilic acid,p-[(p-chlorophenyl)sulfonyl]-, 1-ethyl-1-methyl-2-propynyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-[(p-chlorophenyl)sulfonyl]-, 1-ethyl-1-methyl-2-propynyl ester (7CI,8CI)
• 1-acetyl-N-(3-ethynylphenyl)piperidine-4-carboxamide
• 1-acetyl-N-(3-ethynylphenyl)-4-piperidinecarboxamide
• 1Y-0833
• AC1NR38M
• HMS2733J13
• MolPort-002-861-140
• 861208-20-0
• MLS000763536
• CHEMBL1897031
• AKOS001472139
• CCG-295490
• SMR000336878
• CS-0459196
• SR-01000309049
• Z237713872
• MFCD06496153
• DTXSID80413977
• SR-01000309049-1
• 7243-13-2
• 1-Acetyl-N-(3-ethynylphenyl)-4-piperidinecarboxamide; 90%

• Inchi： 1S/C16H18N2O2/c1-3-13-5-4-6-15(11-13)17-16(20)14-7-9-18(10-8-14)12(2)19/h1,4-6,11,14H,7-10H2,2H3,(H,17,20)
• InChI Key： HGNQPAHXUOYDHH-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C)=O)CC1)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 270.13694
• Monoisotopic Mass: 270.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.18
• Boiling Point: 523.9°Cat760mmHg
• Flash Point: 270.6°C
• Refractive Index: 1.584
• PSA: 49.41